Cas no 5977-87-7 (Benzenecarbodithioic acid, 4-methyl-, methyl ester)

• Product Name: Benzenecarbodithioic acid, 4-methyl-, methyl ester
• CAS No: 5977-87-7
• MF: C₉H₁₀S₂
• MW: 182.305699825287
• CID: 337311
• PubChem ID: 585458
• Update Time: 2025-04-19

Benzenecarbodithioic acid, 4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbodithioic acid, 4-methyl-, methyl ester
• methyl 4-methylbenzenecarbodithioate
• SCHEMBL16904643
• Methyl dithio-4-methylbenzoate
• DTXSID70342883
• KKVWORPUZUTZMT-UHFFFAOYSA-N
• 5977-87-7
• Methyl 4-methylbenzenecarbodithioate #

• Inchi： 1S/C9H10S2/c1-7-3-5-8(6-4-7)9(10)11-2/h3-6H,1-2H3
• InChI Key： KKVWORPUZUTZMT-UHFFFAOYSA-N
• SMILES： S(C)C(C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 182.0225
• Monoisotopic Mass: 182.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes